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Introduction
Anhydrous calcium citrate (Ca₃(C₆H₅O₇)₂) is the calcium salt of citric acid, devoid of water

molecules within its crystal lattice.[1] It is a widely utilized compound in the pharmaceutical,

nutraceutical, and food industries as a calcium supplement, excipient, and food additive

(E333).[2][3] Its high calcium content, bioavailability, and stability make it a preferred choice in

various formulations.[4][5] This technical guide provides an in-depth overview of the core

physical and chemical properties of anhydrous calcium citrate, complete with detailed

experimental protocols for their determination, to support research, development, and quality

control activities.

Core Physicochemical Properties
Anhydrous calcium citrate is a white, odorless, crystalline powder with a neutral to slightly

sandy taste.[1][5] It is chemically stable under dry and cool conditions.
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Quantitative Data Summary
The key quantitative physical and chemical properties of anhydrous calcium citrate are

summarized in the tables below for easy reference and comparison.

Table 1: General and Molecular Properties

Property Value References

IUPAC Name

tricalcium bis(2-

hydroxypropane-1,2,3-

tricarboxylate)

[6]

Synonyms
Tricalcium dicitrate, Calcium

citrate tribasic
[3][7]

CAS Number 813-94-5 [2][7]

Molecular Formula C₁₂H₁₀Ca₃O₁₄ [6][7]

Molecular Weight 498.43 g/mol [2][6]

Calcium Content Approximately 24.1% [2][8][9]

Table 2: Physical Characteristics
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Property Value References

Appearance
White to off-white crystalline

powder
[1][10]

Odor Odorless [2][11]

Taste Neutral, slightly sandy/salty [1][11]

Density ~1.63 - 2.4 g/cm³ [1][2]

Solubility in Water
Sparingly soluble (0.85 g/L at

18°C, 0.95 g/L at 25°C)
[2]

Solubility in Alcohol Insoluble [2][12]

pH (in aqueous suspension) 6.5 - 8.5 [13]

Melting Point Decomposes [2][11]

Decomposition Temperature
Onset of decomposition above

120°C
[13]

Table 3: Crystal Structure Information

Property Value References

Crystal System Triclinic [8]

Key Structural Feature
Three-dimensional network of

Ca coordination polyhedra
[14][15]

Experimental Protocols
Detailed methodologies for determining the key physical and chemical properties of anhydrous

calcium citrate are provided below. These protocols are based on standard pharmaceutical

testing procedures.

Determination of Bulk and Tapped Density
This protocol follows the principles outlined in USP General Chapter <616>.[6][11][15]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 10 Tech Support

https://www.drugfuture.com/Pharmacopoeia/usp38/data/v38332/usp38nf33s2_c791.html
https://www.mt.com/library/know-how/lab-analytical-instruments/volumetric-karl-fischer-titration-for-pharmaceuticals.html
https://www.ec-undp-electoralassistance.org/fetch.php/form-library/m9G3l4/Usp_791_Ph_General_Chapter.pdf
https://www.usp.org/sites/default/files/usp/document/harmonization/gen-chapter/20230428HSm99375.pdf
https://www.drugfuture.com/Pharmacopoeia/usp38/data/v38332/usp38nf33s2_c791.html
https://www.usp.org/sites/default/files/usp/document/harmonization/gen-chapter/20230428HSm99375.pdf
https://www.drugfuture.com/Pharmacopoeia/usp38/data/v38332/usp38nf33s2_c791.html
https://www.ec-undp-electoralassistance.org/fetch.php/form-library/m9G3l4/Usp_791_Ph_General_Chapter.pdf
https://www.ec-undp-electoralassistance.org/fetch.php/form-library/m9G3l4/Usp_791_Ph_General_Chapter.pdf
https://www.ec-undp-electoralassistance.org/fetch.php/form-library/m9G3l4/Usp_791_Ph_General_Chapter.pdf
https://adpi.org/methodsofanalysis/analytical-method-009/
https://www.drugfuture.com/pharmacopoeia/usp35/pdf/0255-0258%20%5B616%5D%20bulk%20density%20and%20tapped%20density%20of%20powders.pdf
https://www.ec-undp-electoralassistance.org/fetch.php/form-library/m9G3l4/Usp_791_Ph_General_Chapter.pdf
https://www.usp.org/sites/default/files/usp/document/harmonization/gen-chapter/20230428HSm99375.pdf
https://www.drugfuture.com/pharmacopoeia/usp35/pdf/0255-0258%20%5B616%5D%20bulk%20density%20and%20tapped%20density%20of%20powders.pdf
https://resolvemass.ca/tga-analysis-in-pharmaceuticals/
http://ftp.uspbpep.com/v29240/usp29nf24s0_c791.html
https://www.usp.org/harmonization-standards/pdg/general-chapters/bulk-density-and-tapped-density-of-powers
http://ftp.uspbpep.com/v29240/usp29nf24s0_c616.html
https://www.usp.org/sites/default/files/usp/document/harmonization/gen-chapter/20230428HSm99375.pdf
https://www.usp.org/harmonization-standards/pdg/general-chapters/bulk-density-and-tapped-density-of-powers
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2430290?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Objective: To determine the bulk and tapped densities of anhydrous calcium citrate powder,

which are critical for understanding its flowability and compressibility.

Apparatus:

Graduated cylinder (250 mL)

Tapped density tester

Balance with a precision of 0.1 g

Sieve with 1.0 mm mesh

Procedure:

Sample Preparation: Pass a sufficient quantity of anhydrous calcium citrate through a 1.0

mm sieve to break up any agglomerates.

Untapped (Bulk) Density Measurement: a. Weigh the empty graduated cylinder. b. Gently

pour a known mass (e.g., 100 g) of the sieved powder into the graduated cylinder without

compacting it. c. Level the top of the powder without compressing it and read the unsettled

apparent volume (V₀) to the nearest graduated unit. d. Calculate the bulk density (ρ_bulk)

using the formula: ρ_bulk = mass / V₀.

Tapped Density Measurement: a. Place the graduated cylinder containing the powder onto

the tapped density tester. b. Subject the cylinder to a specified number of taps (e.g., 500

taps) from a fixed height (e.g., 14 ± 2 mm). c. Read the tapped volume (V_f). d. Repeat the

tapping in increments (e.g., 750 taps) until the difference between successive volume

measurements is less than 2%. e. Calculate the tapped density (ρ_tapped) using the

formula: ρ_tapped = mass / V_f.

Determination of pH (Aqueous Suspension)
This protocol is based on the principles of USP General Chapter <791>.[1][2][14][16]

Objective: To measure the pH of an aqueous suspension of anhydrous calcium citrate.

Apparatus:
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pH meter with a glass electrode and a reference electrode, capable of a resolution of 0.01

pH units.

Magnetic stirrer and stir bar

Beakers

Standard buffer solutions (pH 4.0, 7.0, and 10.0)

Procedure:

Calibration: Calibrate the pH meter using the standard buffer solutions according to the

manufacturer's instructions.

Sample Preparation: Prepare a 1% (w/v) suspension of anhydrous calcium citrate in

deionized water.

Measurement: a. Place the beaker with the suspension on the magnetic stirrer and add the

stir bar. b. Immerse the pH electrode in the suspension and stir gently to ensure

homogeneity. c. Allow the reading to stabilize and record the pH value. d. Perform the

measurement at a controlled temperature (e.g., 25 ± 2 °C).

Thermal Analysis (Decomposition)
This protocol outlines the use of Thermogravimetric Analysis (TGA) and Differential Scanning

Calorimetry (DSC).[8][9][17][18][19][20][21][22][23][24]

Objective: To determine the thermal stability and decomposition profile of anhydrous calcium

citrate.

Apparatus:

Thermogravimetric Analyzer (TGA)

Differential Scanning Calorimeter (DSC)

Sample pans (aluminum or platinum)
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Nitrogen gas supply (for inert atmosphere)

Procedure:

TGA Measurement: a. Accurately weigh a small amount of the sample (5-10 mg) into a TGA

sample pan. b. Place the pan in the TGA furnace. c. Heat the sample at a constant rate (e.g.,

10 °C/min) under a nitrogen atmosphere. d. Record the mass loss as a function of

temperature. The onset of significant mass loss indicates the beginning of decomposition.

DSC Measurement: a. Accurately weigh a small amount of the sample (2-5 mg) into a DSC

sample pan and seal it. b. Place the sample pan and an empty reference pan in the DSC

cell. c. Heat the sample at a constant rate (e.g., 10 °C/min) under a nitrogen atmosphere. d.

Record the heat flow as a function of temperature. Endothermic or exothermic peaks can

indicate phase transitions or decomposition.

Crystal Structure Analysis by X-Ray Diffraction (XRD)
This protocol provides a general workflow for XRD analysis.[5][25][26][27][28]

Objective: To confirm the crystalline nature and identify the crystal structure of anhydrous

calcium citrate.

Apparatus:

X-ray diffractometer with a copper (Cu) Kα radiation source

Sample holder

Data acquisition and analysis software

Procedure:

Sample Preparation: Finely grind the anhydrous calcium citrate powder to ensure random

orientation of the crystals. Pack the powder into the sample holder.

Data Collection: a. Place the sample holder in the diffractometer. b. Set the instrument

parameters (e.g., voltage, current, scan range, step size, and scan speed). c. Initiate the X-

ray scan over a defined range of 2θ angles (e.g., 5° to 50°).
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Data Analysis: a. Process the resulting diffraction pattern to identify the peak positions (2θ

values) and their intensities. b. Compare the obtained diffraction pattern with reference

patterns from crystallographic databases (e.g., ICDD) to confirm the identity and phase purity

of the anhydrous calcium citrate.
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Caption: Experimental workflow for the characterization of anhydrous calcium citrate.
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Caption: Interconversion between hydrated and anhydrous forms of calcium citrate.

Conclusion
This technical guide has provided a detailed overview of the essential physical and chemical

properties of anhydrous calcium citrate, a compound of significant interest in pharmaceutical

and related industries. The tabulated data offers a quick reference for key parameters, while

the detailed experimental protocols provide a solid foundation for quality control and research

activities. The provided visualizations aim to clarify the characterization workflow and the

relationship between the anhydrous and hydrated forms of this important calcium salt. A

thorough understanding and precise measurement of these properties are fundamental to

ensuring the quality, safety, and efficacy of products containing anhydrous calcium citrate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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